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Introduction
Americium-241 (Am-241) is a synthetic radionuclide with a long half-life of 432.2 years,

primarily known for its emission of alpha particles and a characteristic low-energy gamma ray

at 59.5 keV.[1][2][3] These properties have led to its application in various medical diagnostic

devices and as a radiation source in radiobiological research. This document provides detailed

application notes and protocols for the use of Americium-241 in these fields, aimed at providing

researchers, scientists, and drug development professionals with a comprehensive

understanding of its utility. Although some historical medical applications are now obsolete, the

principles behind them and the use of Americium-241 in research continue to be of interest.[1]

Physicochemical and Radiometric Properties of
Americium-241
A summary of the key properties of Americium-241 is presented in the table below. This data is

essential for understanding its applications, dosimetry, and safety considerations.
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Property Value

Half-life (t½) 432.2 years[2]

Primary Decay Mode Alpha (α) decay[2][4]

Alpha Particle Energy ~5.4 MeV (monoenergetic)[3]

Primary Gamma Ray Energy 59.5 keV[1][3]

Specific Activity 3.43 Ci/g (126.91 GBq/g)[1]

Chemical Form in Devices Americium dioxide (AmO₂)[1]

Applications in Medical Diagnostic Devices
Bone Densitometry
Americium-241 has been historically used in single-photon absorptiometry for the

measurement of bone mineral density. The monoenergetic 59.5 keV gamma rays emitted by

Am-241 are well-suited for this application.[5]

Principle: A collimated beam of gamma rays from an Am-241 source is passed through a bone,

and the attenuation of the beam is measured by a detector. The degree of attenuation is

proportional to the bone mineral content.

Instrumentation and Data:

Parameter Specification

Radionuclide Americium-241

Source Activity Typically 1-5 mCi[5]

Photon Energy 59.6 keV[5]

Detector Scintillation detector[5]

Typical Scan Area Forearm (radius and ulna)

Radiation Exposure (per scan) ~0.05 rem with a 5 mCi source[5]
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Experimental Protocol: Single-Photon Absorptiometry for Bone Mineral Density

Patient Positioning: The patient's forearm is securely positioned in a scanner, submerged in

a water bath or surrounded by tissue-equivalent material to ensure a constant soft-tissue

thickness.

Source and Detector Alignment: A collimated Am-241 source and a scintillation detector are

mounted on a mechanical scanner that moves in a rectilinear pattern across the bone.

Data Acquisition: The scanner moves across the measurement site, and the intensity of the

transmitted photon beam is recorded at small intervals.

Data Analysis: The bone mineral content is calculated based on the differential absorption of

the photons by the bone and soft tissue, using the Beer-Lambert law. The results are

typically expressed in grams per centimeter (g/cm).

Workflow for Bone Densitometry using Americium-241

Setup
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Rectilinear ScanningAm-241 Source Collimation
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Caption: Workflow for bone densitometry using an Am-241 source.

Thyroid Scanning (Obsolete)
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Americium-241 was used for thyroid scanning based on the principle of X-ray fluorescence.[1]

[6] This technique has been largely replaced by other imaging modalities.

Principle: The 59.5 keV gamma rays from an Am-241 source are used to excite iodine atoms in

the thyroid gland. The excited iodine atoms then emit characteristic X-rays (at 28.5 keV), which

are detected to create an image of iodine distribution.[6]

Instrumentation and Data:

Parameter Specification

Radionuclide Americium-241

Source Configuration
Multiple individual disk sources (e.g., 16 sources

of 1 Ci each) arranged in a circle[7]

Photon Energy (for excitation) 59.6 keV[6]

Detector
Lithium-drifted silicon [Si(Li)] or high-purity

germanium (HpGe) detector[7]

Detected Radiation 28.5 keV characteristic X-rays from iodine[6]

Radiation Dose to Thyroid ≤ 500 mR[6]

Experimental Protocol: X-ray Fluorescence Thyroid Scanning

Patient Positioning: The patient is positioned with their neck extended to expose the thyroid

gland.

Scanning: A scanning apparatus containing the collimated Am-241 source and a shielded

detector moves in a rectilinear pattern over the thyroid area.

Fluorescence Induction: The gamma rays from the Am-241 source induce X-ray

fluorescence in the stable iodine within the thyroid.

Detection: The detector, specifically tuned to the energy of iodine's characteristic X-rays,

records the emitted photons.
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Image Reconstruction: The recorded data is used to generate an image representing the

distribution of stable iodine in the thyroid.

Logical Relationship in X-ray Fluorescence Thyroid Scanning

Americium-241 Source

59.5 keV Gamma Ray

emits

Iodine in Thyroid

excites

28.5 keV Characteristic X-ray

emits

Si(Li) or HpGe Detector

detects

Image of Iodine Distribution

generates

Click to download full resolution via product page

Caption: Logical flow of X-ray fluorescence thyroid scanning.
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Applications in Medical and Radiobiological
Research
The primary research application of Americium-241 is as a source of alpha particles for in vitro

and in vivo studies to investigate the biological effects of high linear energy transfer (LET)

radiation.

In Vitro Alpha Particle Irradiation of Cell Cultures
Objective: To study the cellular and molecular effects of alpha particle radiation, such as DNA

damage, chromosomal aberrations, mutations, and cell death.

Instrumentation and Data:

Parameter Specification

Radionuclide Americium-241

Source Activity 33.4 MBq[8]

Alpha Particle Energy at Cell Layer 3.20 MeV (± 0.25 MeV)[8]

Average LET∞ (in a 5 µm cell layer) 138 keV/µm[8]

Average Dose Rate (in a 5 µm cell layer) 0.10 Gy/min[8]

Cell Culture Vessel Custom-made Mylar-bottom dishes[9]

Experimental Protocol: In Vitro Alpha Particle Irradiation

Cell Culture: Cells of interest (e.g., human fibroblasts, lymphocytes) are cultured as a

monolayer on a thin Mylar-based dish to allow for the penetration of alpha particles.[9]

Irradiation Setup: The Mylar dish with the cell culture is placed in a specialized irradiation

chamber. An Americium-241 source is positioned beneath the dish.[9]

Irradiation: The cells are irradiated from below with a collimated beam of alpha particles for a

predetermined time to achieve the desired dose. The temperature and CO₂ concentration

are maintained at optimal levels for cell viability during irradiation.[8]
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Post-Irradiation Analysis: Following irradiation, the cells are harvested and analyzed for

various endpoints, including:

Cell Viability: Assessed by colony formation assays or dye exclusion methods.

DNA Damage: Evaluated by immunofluorescence staining for markers like γ-H2AX.

Chromosomal Aberrations: Analyzed by metaphase spreads and chromosome painting.

Gene Mutations: Assessed using specific locus mutation assays.

Experimental Workflow for In Vitro Alpha Particle Irradiation
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Irradiation

Post-Irradiation Analysis
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Alpha Particle Irradiation with Am-241 Source

Cell Viability Assay DNA Damage Analysis (γ-H2AX) Chromosomal Aberration Analysis Gene Mutation Assay
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Caption: Workflow for in vitro cell irradiation using Americium-241.

Cellular Effects of Americium-241 Alpha Particle
Radiation
Internal exposure to Americium-241, which concentrates in the bones, liver, and muscles,

poses a significant health risk due to the high biological effectiveness of its alpha particles.[2][4]
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Animal studies have shown that internal exposure can lead to an increased risk of bone and

liver cancer.[10] The primary mechanism of damage is through the direct and indirect action of

alpha particles on cellular macromolecules, particularly DNA.

Signaling Pathway of Alpha Particle-Induced Cellular Damage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=810&toxid=158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Americium-241

Alpha Particle

emits

Direct Ionization of DNA

Radiolysis of Water

DNA Double-Strand Breaks

Reactive Oxygen Species (ROS)

DNA Damage Response (DDR) Activation

DNA Repair Apoptosis Cellular Senescence Genomic Instability / Mutations

if repair fails

Carcinogenesis

Click to download full resolution via product page

Caption: Cellular damage pathway initiated by Am-241 alpha particles.
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Safety and Handling Considerations
Americium-241 is a radioactive material and must be handled with appropriate safety

precautions. While the alpha particles have a very short range and are stopped by a sheet of

paper or the dead layer of skin, internal exposure through inhalation or ingestion is a serious

health hazard.[1] The 59.5 keV gamma ray is more penetrating and requires shielding (e.g.,

lead foil) for sources with significant activity. All work with unsealed Americium-241 should be

performed in a designated radioisotope laboratory with appropriate ventilation and personal

protective equipment.

Conclusion
Americium-241 has played a role in medical diagnostics and continues to be a valuable tool in

radiobiological research. Its well-characterized alpha and gamma emissions provide a reliable

source for studying the effects of radiation on biological systems. The protocols and data

presented in these application notes are intended to serve as a guide for researchers and

professionals in the field, enabling them to safely and effectively utilize Americium-241 in their

work. As with all radioactive materials, adherence to strict safety protocols is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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